Cas no 1217220-85-3 (Nitrofurazone-13C,15N2)
Nitrofurazone-13C,15N2 is a stable isotope-labeled analog of nitrofurazone, a broad-spectrum antimicrobial agent. The incorporation of 13C and 15N isotopes at specific positions enhances its utility as an internal standard in quantitative mass spectrometry, ensuring high accuracy and precision in analytical applications. This labeled compound is particularly valuable for pharmacokinetic, metabolic, and residue studies, where isotopic dilution techniques are employed to minimize matrix effects and improve data reliability. Its chemical stability and isotopic purity make it suitable for use in LC-MS/MS and other advanced analytical methodologies, facilitating robust trace-level detection in complex biological or environmental samples.
Nitrofurazone-13C,15N2 structure
Product Name:Nitrofurazone-13C,15N2
CAS No:1217220-85-3
MF:C6H6N4O4
MW:201.115713596344
MDL:MFCD16652529
CID:1078671
PubChem ID:329754261
Update Time:2025-06-09
Nitrofurazone-13C,15N2 Chemical and Physical Properties
Names and Identifiers
-
- Nitrofurazone-13C,15N2
- [(E)-(5-nitrofuran-2-yl)methylideneamino]urea
- CS-0129642
- 1217220-85-3
- HY-B0226S
- Nitrofurazone-
- Nitrofurazone-13C,15N2, VETRANAL(TM), analytical standard
- [(E)-(5-nitrofuran-2-yl)methylideneamino](13C)urea
-
- MDL: MFCD16652529
- Inchi: 1S/C6H6N4O4/c7-6(11)9-8-3-4-1-2-5(14-4)10(12)13/h1-3H,(H3,7,9,11)/b8-3+/i6+1,8+1,9+1
- InChI Key: IAIWVQXQOWNYOU-LTGGZAIESA-N
- SMILES: O1C(=CC=C1/C=[15N]/[15NH][13C](N)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.03632931g/mol
- Monoisotopic Mass: 201.03632931g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 126Ų
Nitrofurazone-13C,15N2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N493882-1mg |
Nitrofurazone-13C,15N2 |
1217220-85-3 | 1mg |
$207.00 | 2023-05-17 | ||
| TRC | N493882-10mg |
Nitrofurazone-13C,15N2 |
1217220-85-3 | 10mg |
$ 1200.00 | 2023-09-06 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 32512-10MG |
1217220-85-3 | 10MG |
¥6621.89 | 2023-01-16 | |||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 32512-10MG |
Nitrofurazone-13C,15N2 |
1217220-85-3 | 10mg |
¥7375.72 | 2024-12-25 | ||
| A2B Chem LLC | AE45093-25mg |
Nitrofurazone-13C,15N2 |
1217220-85-3 | 25mg |
$1030.00 | 2024-04-20 | ||
| A2B Chem LLC | AE45093-50mg |
Nitrofurazone-13C,15N2 |
1217220-85-3 | 50mg |
$1729.00 | 2024-04-20 | ||
| MedChemExpress | HY-B0226S-1mg |
Nitrofurazone- |
1217220-85-3 | 1mg |
¥4320 | 2024-07-20 |
Nitrofurazone-13C,15N2 Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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